Cas no 895999-00-5 (N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 895999-00-5
• MF: C₂₄H₂₁ClN₂O₃S
• MW: 452.953143835068
• CID: 5513341
• Update Time: 2025-05-19

N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 3-[[(2-chlorophenyl)methyl]sulfonyl]-N-(phenylmethyl)-
• N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C24H21ClN2O3S/c25-21-12-6-4-10-19(21)17-31(29,30)23-15-27(22-13-7-5-11-20(22)23)16-24(28)26-14-18-8-2-1-3-9-18/h1-13,15H,14,16-17H2,(H,26,28)
• InChI Key： SBOUZZUBFDSSEQ-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC=C2Cl)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

Introduction to N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS No. 895999-00-5)

N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 895999-00-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a benzyl moiety, a methanesulfonyl group, and an indole ring, makes this molecule a subject of considerable interest for medicinal chemists.

The structural framework of N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide is characterized by its complex arrangement of substituents. The indole ring, a well-known pharmacophore in many bioactive compounds, is particularly noteworthy for its role in modulating biological pathways. Specifically, the indole scaffold is frequently associated with activities such as anti-inflammatory, analgesic, and anticancer effects. In this compound, the indole ring is further modified by the attachment of a 3-(2-chlorophenyl)methanesulfonyl group, which introduces additional electronic and steric influences that can modulate the compound's interactions with biological targets.

The benzyl group in the molecule serves as a protecting group for the amide nitrogen and also contributes to the overall lipophilicity of the compound. This balance between hydrophobic and hydrophilic properties is often crucial for achieving optimal pharmacokinetic profiles. Additionally, the methanesulfonyl group is known to enhance binding affinity by increasing the electrophilicity of the molecule, making it more likely to interact with specific binding sites on biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of indole derivatives in developing novel therapeutic agents. The indole core has been extensively studied for its potential in treating various diseases, including neurological disorders and cancer. For instance, studies have shown that certain indole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide represents a promising candidate for further investigation in this context.

The synthesis of N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-chlorobenzoyl chloride and 1H-indole. These intermediates are then coupled using appropriate coupling reagents to form the desired sulfonylated indole derivative. Subsequent steps involve protecting group chemistry to safeguard the amide functionality before introducing the benzyl group. Finally, deprotection and purification yield the target compound.

The chemical properties of N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide make it an attractive scaffold for structure-based drug design. Computational methods such as molecular docking can be employed to predict how this compound might interact with biological targets like enzymes or receptors. These virtual screening approaches help identify potential binding pockets and optimize the molecule's affinity for its target. Additionally, experimental techniques such as X-ray crystallography can provide detailed insights into the molecular interactions at an atomic level.

In vitro studies have begun to explore the biological activity of N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes relevant to inflammation and cancer progression. For example, it has shown promise in reducing COX activity, which could translate into anti-inflammatory benefits. Furthermore, its interaction with other cellular pathways remains an area of active investigation.

The potential therapeutic applications of N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide are broad and warrant further exploration. Given its structural complexity and functional diversity, this compound could serve as a lead molecule for developing drugs targeting multiple diseases. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its therapeutic potential.

As research continues to uncover new biological targets and mechanisms, compounds like N-benzyl-2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide will play a crucial role in advancing our understanding of disease processes and developing innovative treatments. The combination of computational modeling with experimental validation will be key to translating these findings into effective therapeutic strategies.